Cas no 220757-73-3 (4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-)

• Product Name: 4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-
• CAS No: 220757-73-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 244018
• PubChem ID: 19347453
• Update Time: 2025-04-19

4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-
• 3,5-Dimethyl-2-(hydroxymethyl)-4-pyridone
• 2-(Hydroxymethyl)-3,5-dimethyl-4(1H)-pyridinone
• B0025-007871
• 727375-13-5
• 220757-73-3
• 2-(Hydroxymethyl)-3,5-dimethylpyridin-4(1H)-one
• SCHEMBL4483339
• 2-(hydroxymethyl)-3,5-dimethyl-1H-pyridin-4-one
• CS-0166418
• Esomeprazole Impurity 22
• D80824
• 2-hydroxymethyl-3,5-dimethylpyridin-4-ol
• 2-(Hydroxymethyl)-3,5-dimethylpyridin-4(1H)-one? (Omeprazole Impurity
• AKOS037649240
• BS-17508
• MFCD18816545
• QAZJWGGYPDKWMQ-UHFFFAOYSA-N
• SCHEMBL8066691
• 2-(Hydroxymethyl)-3,5-dimethylpyridin-4-ol

• Inchi： 1S/C8H11NO2/c1-5-3-9-7(4-10)6(2)8(5)11/h3,10H,4H2,1-2H3,(H,9,11)
• InChI Key： QAZJWGGYPDKWMQ-UHFFFAOYSA-N
• SMILES： OCC1=C(C)C(C(C)=CN1)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: 0.48400